(6R,6'R)-epsilon-Carotene
(6R,6'R)-epsilon-Carotene
Brand Name:
Vulcanchem
CAS No.:
472-89-9
VCID:
VC0162410
InChI:
InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-28,37-38H,15-16,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/t37-,38-/m0/s1
SMILES:
CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C
Molecular Formula:
C40H56
Molecular Weight:
536.9 g/mol
(6R,6'R)-epsilon-Carotene
CAS No.: 472-89-9
Reference Standards
VCID: VC0162410
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol
CAS No. | 472-89-9 |
---|---|
Product Name | (6R,6'R)-epsilon-Carotene |
Molecular Formula | C40H56 |
Molecular Weight | 536.9 g/mol |
IUPAC Name | (6R)-1,5,5-trimethyl-6-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-[(1R)-2,6,6-trimethylcyclohex-2-en-1-yl]octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene |
Standard InChI | InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-28,37-38H,15-16,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/t37-,38-/m0/s1 |
Standard InChIKey | QABFXOMOOYWZLZ-GDBZIMIPSA-N |
Isomeric SMILES | CC1=CCCC([C@H]1/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/[C@@H]2C(CCC=C2C)(C)C)\C)\C)/C)/C)(C)C |
SMILES | CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C |
Canonical SMILES | CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C |
Synonyms | (6R,6’R)‐ε,ε‐Carotene |
PubChem Compound | 12358808 |
Last Modified | Nov 11 2021 |
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